Cytochalasin Z5
Overview
Description
Cytochalasin Z5 is a natural product found in Boeremia exigua with data available.
Scientific Research Applications
Biochemical Characterization and Isolation
- Isolation and Structural Analysis : Cytochalasin Z5, along with Cytochalasins Z4 and Z6, was isolated from the wheat culture of Phoma exigua var. heteromorpha. These compounds were identified as 24-oxa[14]cytochalasans through extensive NMR and MS techniques. Cytochalasin Z5, in particular, showed a structural relation to cytochalasin B (Evidente et al., 2003).
Biological Activities and Effects
- Effect on Seedlings and Brine Shrimp : When tested on tomato seedlings at a concentration of 10^-4 M, Cytochalasin Z6 showed a minor inhibition of rootlet elongation, while Z4 and Z5 were almost inactive. In brine shrimp, only Cytochalasin Z5 exhibited a minor effect with 20% mortality at the same concentration, indicating its relatively low biological activity in these models (Evidente et al., 2003).
properties
Product Name |
Cytochalasin Z5 |
|---|---|
Molecular Formula |
C29H37NO6 |
Molecular Weight |
495.6 g/mol |
IUPAC Name |
(1S,4E,6R,10R,12E,14S,15S,17S,18S,19S)-6,15-dihydroxy-19-[(4-hydroxyphenyl)methyl]-10,17-dimethyl-16-methylidene-2-oxa-20-azatricyclo[12.7.0.01,18]henicosa-4,12-diene-3,21-dione |
InChI |
InChI=1S/C29H37NO6/c1-17-6-4-8-21(31)14-15-25(33)36-29-23(9-5-7-17)27(34)19(3)18(2)26(29)24(30-28(29)35)16-20-10-12-22(32)13-11-20/h5,9-15,17-18,21,23-24,26-27,31-32,34H,3-4,6-8,16H2,1-2H3,(H,30,35)/b9-5+,15-14+/t17-,18-,21-,23+,24+,26+,27-,29-/m1/s1 |
InChI Key |
AJMKPZXRIKVSAQ-LFOGIAMQSA-N |
Isomeric SMILES |
C[C@@H]1CCC[C@H](/C=C/C(=O)O[C@]23[C@@H](/C=C/C1)[C@@H](C(=C)[C@H]([C@H]2[C@@H](NC3=O)CC4=CC=C(C=C4)O)C)O)O |
Canonical SMILES |
CC1CCCC(C=CC(=O)OC23C(C=CC1)C(C(=C)C(C2C(NC3=O)CC4=CC=C(C=C4)O)C)O)O |
synonyms |
cytochalasin Z5 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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